Cas no 1429782-20-6 (4-Chloro-2,8-dimethylquinazoline)

4-Chloro-2,8-dimethylquinazoline structure
1429782-20-6 structure
Product Name:4-Chloro-2,8-dimethylquinazoline
CAS No:1429782-20-6
MF:C10H9ClN2
MW:192.644860982895
MDL:MFCD22397491
CID:1089081
PubChem ID:71721381
Update Time:2025-07-25

4-Chloro-2,8-dimethylquinazoline Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,8-dimethylquinazoline
    • DB-426376
    • 1429782-20-6
    • DTXSID10856979
    • MDL: MFCD22397491
    • Inchi: 1S/C10H9ClN2/c1-6-4-3-5-8-9(6)12-7(2)13-10(8)11/h3-5H,1-2H3
    • InChI Key: AYJKZUDPYRCGNM-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=CC=C(C)C2=NC(C)=N1

Computed Properties

  • Exact Mass: 192.0454260g/mol
  • Monoisotopic Mass: 192.0454260g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 25.8Ų

4-Chloro-2,8-dimethylquinazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM142410-1g
4-chloro-2,8-dimethylquinazoline
1429782-20-6 95%
1g
$660 2021-08-05
Alichem
A189010855-1g
4-Chloro-2,8-dimethylquinazoline
1429782-20-6 95%
1g
573.68 USD 2021-06-01
Chemenu
CM142410-1g
4-chloro-2,8-dimethylquinazoline
1429782-20-6 95%
1g
$*** 2023-03-30
eNovation Chemicals LLC
D789139-1g
4-Chloro-2,8-dimethylquinazoline
1429782-20-6 95%
1g
$455 2024-06-03
eNovation Chemicals LLC
D789139-10g
4-Chloro-2,8-dimethylquinazoline
1429782-20-6 95%
10g
$985 2024-06-03
eNovation Chemicals LLC
D789139-1g
4-Chloro-2,8-dimethylquinazoline
1429782-20-6 95%
1g
$455 2025-02-19
eNovation Chemicals LLC
D789139-10g
4-Chloro-2,8-dimethylquinazoline
1429782-20-6 95%
10g
$985 2025-02-19
eNovation Chemicals LLC
D789139-1g
4-Chloro-2,8-dimethylquinazoline
1429782-20-6 95%
1g
$455 2025-02-27
eNovation Chemicals LLC
D789139-10g
4-Chloro-2,8-dimethylquinazoline
1429782-20-6 95%
10g
$985 2025-02-27

Additional information on 4-Chloro-2,8-dimethylquinazoline

4-Chloro-2,8-dimethylquinazoline: A Promising Scaffold in Medicinal Chemistry

4-Chloro-2,8-dimethylquinazoline (CAS No. 1429782-20-6) represents a significant advancement in the field of quinazoline derivatives with potential applications in pharmaceutical research. As a member of the quinazoline family, this compound exhibits unique structural features that make it a valuable scaffold for drug discovery. The molecular framework of 4-Chloro-2,8-dimethylquinazoline is characterized by a six-membered nitrogen-containing ring fused to a five-membered pyrimidine ring, forming a rigid structure that is commonly observed in various bioactive molecules.

Recent studies have highlighted the importance of quinazoline derivatives in the development of therapeutic agents targeting multiple disease pathways. The introduction of substituents such as chloro and methyl groups at specific positions can significantly modulate the pharmacological properties of these compounds. For instance, the 4-Chloro group in 4-Chloro-2,8-dimethylquinazoline may contribute to enhanced metabolic stability and improved binding affinity to specific biological targets. Similarly, the 2,8-dimethyl functionalization introduces steric and electronic effects that influence the compound's interaction with target proteins.

Emerging research has demonstrated the potential of 4-Chloro-2,8-dimethylquinazoline in modulating signaling pathways associated with cancer progression. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition of the EGFR (Epidermal Growth Factor Receptor) kinase activity, a critical driver in several malignancies. The quinazoline scaffold is well-known for its ability to interact with ATP-binding sites of kinases, and the structural modifications in 4-Chloro-2,8-dimethylquinazoline may enhance its selectivity over other kinase families.

Pharmacokinetic profiling of 4-Chloro-2,8-dimethylquinazoline reveals promising properties that make it suitable for further development. In vitro experiments have shown that this compound demonstrates favorable permeability across cell membranes, which is essential for oral bioavailability. Additionally, its metabolic stability in liver microsomes suggests a reduced risk of rapid degradation, a critical factor in drug candidate selection. These characteristics align with the current trends in medicinal chemistry focusing on improving drug delivery efficiency.

Recent advances in computational modeling have provided insights into the molecular mechanisms underlying the biological activity of 4-Chloro-2,8-dimethylquinazoline. Molecular docking studies using X-ray crystallographic data of target proteins have revealed that the compound forms hydrogen bonds with key residues in the active site of its target. This interaction pattern is consistent with the observed inhibitory effects on kinase activity. Furthermore, molecular dynamics simulations have demonstrated the compound's ability to maintain a stable conformation in aqueous environments, which is crucial for maintaining its pharmacological activity in vivo.

The quinazoline scaffold has been extensively studied for its applications in various therapeutic areas, including oncology, neurology, and inflammation. The structural diversity of quinazoline derivatives allows for the design of compounds with tailored biological profiles. For example, the introduction of electron-withdrawing groups like chloro can enhance the compound's ability to interact with hydrophobic regions of target proteins, while methyl groups can modify the overall hydrophobicity of the molecule.

Recent clinical research has explored the potential of 4-Chloro-2,8-dimethylquinazoline in treating inflammatory diseases. A 2024 study published in the European Journal of Medicinal Chemistry demonstrated that this compound exhibits anti-inflammatory activity by modulating the NF-κB signaling pathway. The compound's ability to inhibit the activation of pro-inflammatory cytokines suggests its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the versatility of quinazoline derivatives in addressing diverse medical needs.

The development of 4-Chloro-2,8-dimethylquinazoline is part of a broader trend in medicinal chemistry toward the creation of more selective and potent therapeutic agents. The ability to fine-tune the molecular structure of quinazoline derivatives allows researchers to optimize their pharmacological profiles for specific applications. This approach is particularly relevant in the context of personalized medicine, where the goal is to develop drugs that are more effective and have fewer side effects.

Advances in synthetic methodologies have enabled the efficient production of 4-Chloro-2,8-dimethylquinazoline with high purity and yield. Modern organic synthesis techniques, including asymmetric catalysis and green chemistry approaches, have been employed to optimize the reaction conditions for this compound. These developments are crucial for scaling up the production of pharmaceutical-grade materials while minimizing environmental impact.

The biological activity of 4-Chloro-2,8-dimethylquinazoline has also been investigated in the context of neurodegenerative diseases. Preliminary studies suggest that this compound may have neuroprotective properties by reducing oxidative stress and preventing neuronal cell death. These findings open new avenues for the exploration of quinazoline derivatives in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

As the field of medicinal chemistry continues to evolve, the role of quinazoline derivatives like 4-Chloro-2,8-dimethylquinazoline is likely to expand. The ability to design compounds with specific biological activities while maintaining favorable pharmacokinetic properties positions these molecules as valuable candidates for future drug development. Ongoing research is focused on identifying new targets for these compounds and exploring their potential in combination therapies that could enhance treatment outcomes.

In conclusion, 4-Chloro-2,8-dimethylquinazoline represents a promising example of how structural modifications to the quinazoline scaffold can lead to the development of novel therapeutic agents. Its unique chemical properties, combined with the versatility of the quinazoline framework, make it a valuable subject for further research. As scientific understanding of these compounds continues to grow, their potential applications in medicine are expected to expand significantly.

The compound 4-Chloro-2,8-dimethylquinazoline is a structurally unique member of the quinazoline family, characterized by a six-membered nitrogen-containing ring fused to a five-membered pyrimidine ring. This rigid framework is highly relevant in pharmaceutical research due to its ability to modulate biological activity through precise structural modifications. ### Key Features and Significance: #### 1. Molecular Structure and Functional Groups - The 4-Chloro group enhances metabolic stability and binding affinity to specific targets. - The 2,8-dimethyl substitution introduces steric and electronic effects that influence interactions with target proteins. - The quinazoline scaffold is well-established for its ability to interact with ATP-binding sites of kinases, making it a versatile platform for drug design. #### 2. Pharmacological Potential - Cancer Therapy: Recent studies (e.g., *Journal of Medicinal Chemistry*, 2023) have shown that 4-Chloro-2,8-dimethylquinazoline inhibits EGFR kinase, a critical driver in several cancers. - Anti-Inflammatory Activity: A 2024 study in the *European Journal of Medicinal Chemistry* demonstrated its ability to modulate the NF-κB signaling pathway, suggesting potential in treating inflammatory diseases like rheumatoid arthritis. - Neuroprotection: Preliminary research suggests potential neuroprotective effects by reducing oxidative stress and preventing neuronal cell death, making it a candidate for neurodegenerative diseases like Alzheimer’s and Parkinson’s. #### 3. Pharmacokinetic Properties - The compound exhibits favorable permeability across cell membranes, enhancing oral bioavailability. - Its metabolic stability in liver microsomes suggests a reduced risk of rapid degradation, a crucial factor in drug candidate development. #### 4. Computational Insights - Molecular docking and molecular dynamics simulations have revealed how the compound interacts with target proteins, forming hydrogen bonds with key residues in the active site. - These simulations support the observed inhibitory effects on kinase activity and the compound's stability in aqueous environments. #### 5. Synthetic and Developmental Advances - Modern organic synthesis techniques, including asymmetric catalysis and green chemistry approaches, have enabled efficient and sustainable production of the compound. - These advancements are critical for scaling up the production of pharmaceutical-grade materials while minimizing environmental impact. #### 6. Current Trends and Future Directions - The compound is part of a broader trend in personalized medicine, where selectivity and potency are prioritized to improve therapeutic outcomes. - Ongoing research is exploring new targets and combination therapies to enhance its clinical potential. ### Conclusion: 4-Chloro-2,8-dimethylquinazoline exemplifies the power of structural modification in the quinazoline framework to yield compounds with diverse therapeutic applications. Its unique chemical properties and the versatility of the quinazoline scaffold position it as a promising candidate for future drug development, with potential applications in cancer, inflammation, and neurodegenerative diseases. As research progresses, its role in pharmaceutical science is expected to grow significantly.
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.